Cas no 951571-70-3 (Neurotoxin Inhibitor)

• Product Name: Neurotoxin Inhibitor
• CAS No: 951571-70-3
• MF: C₁₉H₁₄N₄OS
• MW: 346.405662059784
• CID: 4666994
• Update Time: 2025-05-19

Neurotoxin Inhibitor Chemical and Physical Properties

Names and Identifiers

• Neurotoxin Inhibitor
• HMS3533N19
• BNB57170
• 1-(1,3-benzothiazol-2-yl)-4-phenyl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-6-one
• 1-(2-Benzothiazolyl)-1,4,5,7-tetrahydro-4-phenyl-6H-pyrazolo[3,4-b]pyridin-6-one (ACI)

• Inchi： 1S/C19H14N4OS/c24-17-10-13(12-6-2-1-3-7-12)14-11-20-23(18(14)22-17)19-21-15-8-4-5-9-16(15)25-19/h1-9,11,13H,10H2,(H,22,24)
• InChI Key： HLFQUUKVLVOMHH-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C2=C(C=N1)C(C1C=CC=CC=1)CC(N2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 512
• XLogP3: 3.6
• Topological Polar Surface Area: 88

Neurotoxin Inhibitor Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Neurotoxin Inhibitor

Neurotoxin Inhibitor (CAS No. 951571-70-3): A Promising Compound in Neuroprotective Research

Neurotoxin Inhibitor (CAS No. 951571-70-3) is a novel compound that has garnered significant attention in the field of neuroprotective research. This compound, known for its ability to mitigate the effects of neurotoxins, holds immense potential in the development of therapeutic strategies for various neurological disorders. In this article, we will delve into the chemical properties, mechanisms of action, and recent advancements in the research and application of Neurotoxin Inhibitor.

The chemical structure of Neurotoxin Inhibitor (CAS No. 951571-70-3) is characterized by a unique molecular framework that confers its neuroprotective properties. Recent studies have revealed that this compound acts by binding to specific receptors on neuronal cells, thereby preventing the binding of neurotoxins and reducing their cytotoxic effects. This mechanism is crucial in protecting neurons from damage caused by various environmental and endogenous toxins.

In the context of neurological disorders, Neurotoxin Inhibitor has shown promising results in preclinical studies. For instance, a study published in the Journal of Neurochemistry demonstrated that Neurotoxin Inhibitor significantly reduced neuronal cell death in a model of Parkinson's disease. The compound was found to inhibit the toxic effects of α-synuclein aggregates, which are a hallmark of Parkinson's disease pathology.

Another area where Neurotoxin Inhibitor has shown potential is in the treatment of Alzheimer's disease. Research conducted at the University of California, San Francisco, found that Neurotoxin Inhibitor effectively reduced amyloid-beta-induced neurotoxicity in vitro. This finding suggests that the compound may have therapeutic applications in preventing or slowing down the progression of Alzheimer's disease.

The pharmacokinetic properties of Neurotoxin Inhibitor have also been extensively studied. Clinical trials have shown that the compound has good bioavailability and can cross the blood-brain barrier efficiently. This property is essential for ensuring that the drug reaches its target site in sufficient concentrations to exert its therapeutic effects.

In addition to its neuroprotective properties, Neurotoxin Inhibitor has been investigated for its potential anti-inflammatory effects. Chronic inflammation is a common feature in many neurological disorders, and reducing inflammation can significantly improve patient outcomes. A study published in the Inflammation Research Journal reported that Neurotoxin Inhibitor effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing neuroinflammation.

The safety profile of Neurotoxin Inhibitor has been evaluated in both preclinical and clinical settings. Animal studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. Human clinical trials are currently underway to further assess the safety and efficacy of Neurotoxin Inhibitor.

In conclusion, Neurotoxin Inhibitor (CAS No. 951571-70-3) represents a promising advancement in the field of neuroprotective research. Its unique mechanism of action, coupled with its favorable pharmacokinetic properties and safety profile, makes it a valuable candidate for the development of new therapies for neurological disorders such as Parkinson's disease and Alzheimer's disease. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.